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Introduction

Amethopterin, also known as Methotrexate, is a cornerstone of chemotherapy and

immunosuppressive treatments. Its deuterated analogue, Amethopterin-d3 (Methotrexate-d3),

serves as an invaluable tool in pharmacokinetic and metabolic studies, primarily as an internal

standard for quantitative analysis by mass spectrometry.[1][2] This technical guide provides an

in-depth overview of Amethopterin-d3, focusing on supplier information, quality specifications,

and its application in research, tailored for scientists and professionals in drug development.

Supplier and Quality Landscape
The procurement of high-quality Amethopterin-d3 is critical for the accuracy and

reproducibility of experimental results. Several reputable suppliers offer this compound, often

with detailed specifications available upon request. While batch-specific Certificates of Analysis

(CoA) should always be consulted for precise data, the following table summarizes typical

quality attributes offered by various suppliers.

Table 1: Representative Quality Specifications for Amethopterin-d3 from Various Suppliers
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Supplier
Catalog
Number
(Example)

Purity
(Typical)

Isotopic
Enrichment
(Typical)

Formulation
Analytical
Methods
Provided

Cayman

Chemical
22378

≥99%

(deuterated

forms d1-d3)

Information

available

upon request

Solid

Product

Insert, Safety

Data Sheet

MedChemEx

press
HY-121151S >98%

Information

available

upon request

Solid

Data Sheet,

Handling

Instructions

LGC

Standards

TRC-

M260667

Technical

Grade

Information

available

upon request

Neat

Certificate of

Analysis,

Safety Data

Sheet

United States

Biological
M3101-02

Highly

Purified

Information

available

upon in CoA

Solid

Proton NMR,

Mass

Spectrometry,

TLC

Note: The information in this table is representative and may not reflect the exact specifications

of a particular batch. Researchers are strongly advised to request and review the batch-specific

Certificate of Analysis from the supplier before use.

Mechanism of Action: Dihydrofolate Reductase
Inhibition and Nucleotide Synthesis
Amethopterin exerts its biological effects by acting as a potent inhibitor of dihydrofolate

reductase (DHFR), a key enzyme in folate metabolism.[3][4] By blocking DHFR, Amethopterin

prevents the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives

are essential cofactors for the synthesis of purine and pyrimidine nucleotides, which are the

building blocks of DNA and RNA.[3][5][6] The disruption of nucleotide synthesis ultimately

inhibits cell proliferation, a mechanism central to its efficacy in treating cancer and inflammatory

diseases.[3][5]
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Experimental Protocols: Quality Control and
Application
The primary application of Amethopterin-d3 is as an internal standard in the quantitative

analysis of Amethopterin in biological matrices using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[7] This section outlines a typical experimental protocol for this

purpose.

Objective: To accurately quantify the concentration of Amethopterin in human plasma using

Amethopterin-d3 as an internal standard.

Materials:

Amethopterin analytical standard

Amethopterin-d3 (internal standard)

Human plasma (blank)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Microcentrifuge tubes

Calibrated pipettes

LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Experimental Workflow Diagram
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LC-MS/MS Workflow for Amethopterin Quantification
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Detailed Methodologies:

Preparation of Stock Solutions and Standards:

Prepare a stock solution of Amethopterin (1 mg/mL) in a suitable solvent (e.g., DMSO or a

basic aqueous solution).

Prepare a stock solution of Amethopterin-d3 (1 mg/mL) in the same solvent.

From the Amethopterin stock solution, prepare a series of working standards by serial

dilution in blank human plasma to create a calibration curve (e.g., ranging from 1 ng/mL to

1000 ng/mL).

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

Sample Preparation:

To 100 µL of each plasma standard, QC sample, or unknown sample in a microcentrifuge

tube, add 10 µL of the Amethopterin-d3 working solution (e.g., 100 ng/mL).

Add 300 µL of ice-cold methanol to precipitate proteins.

Vortex each tube for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% water

with 0.1% formic acid, 5% acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis:

Liquid Chromatography (LC):
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Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A typical gradient might start at 5% B, ramp to 95% B over 5 minutes, hold for

1 minute, and then return to initial conditions for re-equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Amethopterin: Precursor ion (Q1) m/z 455.2 → Product ion (Q3) m/z 308.2.

Amethopterin-d3: Precursor ion (Q1) m/z 458.2 → Product ion (Q3) m/z 311.2.

Optimize instrument parameters such as collision energy and declustering potential for

maximum signal intensity.

Data Analysis:

Integrate the peak areas for both Amethopterin and Amethopterin-d3 for each sample.

Calculate the peak area ratio (Amethopterin / Amethopterin-d3).

Construct a calibration curve by plotting the peak area ratio against the known

concentration of the calibration standards.

Determine the concentration of Amethopterin in the QC and unknown samples by

interpolating their peak area ratios from the calibration curve.
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Conclusion

Amethopterin-d3 is an essential tool for researchers and drug development professionals

engaged in the study of Amethopterin. Its use as an internal standard in LC-MS/MS assays

allows for highly accurate and precise quantification in complex biological matrices. When

sourcing Amethopterin-d3, it is imperative to obtain and carefully review the supplier's batch-

specific Certificate of Analysis to ensure the material meets the stringent quality requirements

of the intended application. The methodologies outlined in this guide provide a robust

framework for the successful implementation of Amethopterin-d3 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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